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Compound of Interest

Compound Name: Ruthenium(III) chloride

Cat. No.: B052779 Get Quote

An in-depth analysis of Ruthenium(III) chloride's hazardous properties, safety protocols, and

toxicological data to ensure safe handling and application in research and development.

Ruthenium(III) chloride (RuCl₃), a common starting material in the synthesis of ruthenium

complexes, is a compound that necessitates careful handling due to its hazardous nature. This

technical guide provides a comprehensive overview of its safety data, hazard classifications,

and essential protocols for researchers, scientists, and drug development professionals. The

information is presented to facilitate easy access and clear understanding of the risks

associated with this chemical and the measures required to mitigate them.

Physicochemical and Toxicological Data
A clear understanding of the quantitative data associated with Ruthenium(III) chloride is

fundamental to a thorough risk assessment. The following tables summarize key

physicochemical properties and toxicological endpoints for both the anhydrous and hydrated

forms of the compound.

Table 1: Physicochemical Properties of Ruthenium(III) Chloride
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Property
Anhydrous Ruthenium(III)
Chloride

Ruthenium(III) Chloride
Hydrate

CAS Number 10049-08-8
14898-67-0 (x-hydrate),

13815-94-6 (trihydrate)

Molecular Formula RuCl₃ RuCl₃·xH₂O

Molar Mass 207.43 g/mol Varies with hydration

Appearance
Black crystalline solid powder

or lumps
Dark brown or black solid

Melting Point >500°C (decomposes)[1][2] Not available

Density 3.11 g/cm³ at 20°C[3] Not available

Solubility in Water
Insoluble in cold water,

decomposes in hot water[4][5]
Soluble[1]

Stability
Stable under normal

temperatures and pressures[6]

Stable under normal ambient

and anticipated storage and

handling conditions[3]

Table 2: Acute Toxicity Data for Ruthenium(III) Chloride

Endpoint Value Species Route Reference

LD₅₀ 360 mg/kg Rat Intraperitoneal [4][5]

LD₅₀ 108 mg/kg Mouse Intraperitoneal [7]

Acute Toxicity

Estimate (ATE)
500 mg/kg - Oral [3][8]

Hazard Identification and Classification
Ruthenium(III) chloride is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are its corrosive nature and acute toxicity.
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GHS Classification
The GHS classification for Ruthenium(III) chloride is summarized below. It is crucial to note

that this classification calls for stringent safety measures in handling and storage.

Table 3: GHS Hazard Classification

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[3]

[9]

Skin Corrosion/Irritation Category 1B/1C
H314: Causes severe skin

burns and eye damage[3][8][9]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[3][9]

Hazardous to the aquatic

environment, long-term hazard
Category 2/3

H411/H412: Toxic/Harmful to

aquatic life with long lasting

effects[3][9]

The following diagram illustrates the GHS hazard communication elements for Ruthenium(III)
chloride.
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Ruthenium(III) Chloride

Hazard Pictograms Signal Word
Hazard Statements

Ruthenium(III) Chloride

Corrosion Exclamation Mark Environment
Danger

H302: Harmful if swallowed

H314: Causes severe skin burns and eye damage

H411/H412: Toxic/Harmful to aquatic life with long lasting effects
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Preparation Phase

Study Phase

Analysis Phase

Animal Acclimatization
(>= 5 days)

Fasting
(overnight for rats)

Dose Preparation
(in suitable vehicle)

Oral Gavage
Administration

Observation Period
(14 days)

Data Collection
(Mortality, Clinical Signs, Body Weight)

Gross Necropsy

LD50 Calculation
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Required Personal Protective Equipment

Researcher

Chemical Splash Goggles
and Face Shieldwears

Chemical-Resistant Gloves
(e.g., Nitrile, Neoprene)

wears

Protective Clothing
(Lab Coat, Apron)

wears

NIOSH/MSHA-approved Respirator
(if dust is generated)

wears

Routes of Exposure and Immediate Actions

Exposure to
Ruthenium(III) Chloride

Inhalation:
Move to fresh air.

If not breathing, give artificial respiration.

Skin Contact:
Immediately flush with plenty of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact:
Immediately flush eyes with plenty of water for at least 15 minutes.

Remove contact lenses if present and easy to do.

Ingestion:
Do NOT induce vomiting.
Rinse mouth with water.

Give a cupful of water if victim is conscious.

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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